Cas no 2229241-29-4 (3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene)

• Product Name: 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene
• CAS No: 2229241-29-4
• MF: C₈H₈BrClS
• MW: 251.571119308472
• CID: 5847545
• PubChem ID: 165712394
• Update Time: 2025-10-29

3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene
• 2229241-29-4
• EN300-1919311

• Inchi： 1S/C8H8BrClS/c1-5(4-10)8-3-7(9)6(2)11-8/h3H,1,4H2,2H3
• InChI Key： FHXQDKIFFFJYQG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C)CCl)SC=1C

Computed Properties

• Exact Mass: 249.92186g/mol
• Monoisotopic Mass: 249.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene

3-Bromo-5-(3-Chloroprop-1-en-2-yl)-2-Methylthiophene: A Comprehensive Overview

The compound 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene (CAS No. 2229241-29-4) is a fascinating molecule with a unique structure and diverse applications. This thiophene derivative has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its intriguing properties and potential for further functionalization. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

Thiophene derivatives have long been recognized for their aromatic stability and electronic properties, making them valuable building blocks in organic synthesis. The presence of a bromo group at the 3-position and a chlorinated propenyl group at the 5-position introduces additional complexity and functionality to the molecule. Recent studies have highlighted the importance of such substitutions in modulating electronic properties and enhancing reactivity, which are critical factors in applications ranging from electronics to drug design.

The synthesis of 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the coupling of thiophene precursors with appropriately substituted bromo and chloroalkene groups under controlled conditions. Researchers have recently explored the use of transition metal catalysts to improve reaction efficiency and selectivity, leading to higher yields and purer products.

In terms of applications, this compound has shown promise in several areas. In the realm of electronics, its ability to act as a π-conjugated system makes it a candidate for use in organic semiconductors and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating such thiophene derivatives into polymer frameworks can enhance charge transport properties, paving the way for more efficient electronic devices.

Another promising application lies in pharmacology. The bromo and chloro substituents on the thiophene ring provide opportunities for bioisosteric replacements and receptor interactions, making this compound a potential lead molecule in drug discovery. For instance, researchers have investigated its role as a modulator of ion channels and enzymes, which could have implications in treating various diseases such as epilepsy or cancer.

From an environmental perspective, the stability and biodegradability of 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene are critical considerations. Recent eco-friendly synthesis methods have been developed to minimize waste generation and reduce reliance on hazardous reagents. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, 3-bromo-5-(3-chloroprop-1-en-2-yl)-2-methylthiophene is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as an important molecule for future research. As scientists continue to explore its properties and functionalities, we can expect even more innovative uses for this remarkable thiophene derivative.